![molecular formula C21H21N5O4S B2988125 N-(4-amino-2-((2-((2-methoxyphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-methylbenzamide CAS No. 872597-52-9](/img/structure/B2988125.png)
N-(4-amino-2-((2-((2-methoxyphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-amino-2-((2-((2-methoxyphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-methylbenzamide is a useful research compound. Its molecular formula is C21H21N5O4S and its molecular weight is 439.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Screening
A study by Desai, Rajpara, and Joshi (2013) synthesized and screened a series of compounds including N-(4-amino-2-((2-((2-methoxyphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-methylbenzamides for antibacterial activity against Gram-positive and Gram-negative bacteria, as well as against fungal strains. These compounds showed potential for therapeutic intervention in microbial diseases, particularly bacterial and fungal infections (Desai, Rajpara, & Joshi, 2013).
Synthesis of Polyimides
Butt, Akhtar, Zafar-uz-Zaman, and Munir (2005) focused on synthesizing new diamines, including derivatives similar to the subject compound, and polymerizing them with various anhydrides. These polymers displayed solubility in organic solvents and thermal stability, indicating potential applications in materials science (Butt, Akhtar, Zafar-uz-Zaman, & Munir, 2005).
Anti-Inflammatory and Analgesic Agents
Abu‐Hashem, Al-Hussain, and Zaki (2020) synthesized novel compounds derived from similar chemical structures for potential use as anti-inflammatory and analgesic agents. These compounds showed significant inhibition of cyclooxygenase-2 (COX-2) and displayed analgesic and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Kinesin Spindle Protein Inhibition
Theoclitou et al. (2011) identified a compound from a series of kinesin spindle protein (KSP) inhibitors with a structure related to the subject compound, highlighting its potential as an anticancer agent. This compound showed promising in vivo efficacy and favorable pharmacokinetic profile for cancer treatment (Theoclitou et al., 2011).
Antihistaminic Action
Genç, Yılmaz, Ilhan, and Karagoz (2013) synthesized a compound with a structure similar to the subject compound and tested its antihistaminic activity. The compound showed promising bronchorelaxant effects via H1 receptor antagonism (Genç, Yılmaz, Ilhan, & Karagoz, 2013).
Serotonin-5HT2-Receptors Imaging
Mertens, Terrière, Sipido, Gommeren, Janssen, and Leysen (1994) studied a compound structurally similar to the subject compound for its high affinity for 5HT2-receptors. This research has implications in imaging and diagnostic studies related to neurological conditions (Mertens, Terrière, Sipido, Gommeren, Janssen, & Leysen, 1994).
Antifungal Effects
Jafar, Abdul Mahdi, Hadwan, and AlameriAmeer (2017) synthesized derivatives including a compound similar to the subject compound and tested their antifungal properties. They found significant antifungal activity, particularly against Aspergillus terreus and Aspergillus niger (Jafar, Abdul Mahdi, Hadwan, & AlameriAmeer, 2017).
properties
IUPAC Name |
N-[4-amino-2-[2-(2-methoxyanilino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]-4-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N5O4S/c1-12-7-9-13(10-8-12)19(28)24-17-18(22)25-21(26-20(17)29)31-11-16(27)23-14-5-3-4-6-15(14)30-2/h3-10H,11H2,1-2H3,(H,23,27)(H,24,28)(H3,22,25,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOWNKUURIHWJFT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NC2=C(N=C(NC2=O)SCC(=O)NC3=CC=CC=C3OC)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.